Cas no 208649-02-9 (trans-3-hydroxypiperidine-2-carboxylic acid)

• Product Name: trans-3-hydroxypiperidine-2-carboxylic acid
• CAS No: 208649-02-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 910675
• Update Time: 2025-06-08

trans-3-hydroxypiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid,3-hydroxy-,(2R,3R)-rel-(9CI)
• 2-Piperidinecarboxylic acid, 3-hydroxy-, (2R,3R)-rel-
• trans-3-hydroxypiperidine-2-carboxylic acid

• Inchi： 1S/C6H11NO3/c8-4-2-1-3-7-5(4)6(9)10/h4-5,7-8H,1-3H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： FDMYUQHVJYNDLI-RFZPGFLSSA-N
• SMILES： N1CCC[C@@H](O)[C@@H]1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-3-hydroxypiperidine-2-carboxylic acid

trans-3-hydroxypiperidine-2-carboxylic acid (CAS No. 208649-02-9): A Comprehensive Overview

trans-3-hydroxypiperidine-2-carboxylic acid (CAS No. 208649-02-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its piperidine ring and hydroxy and carboxylic acid functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of trans-3-hydroxypiperidine-2-carboxylic acid is particularly noteworthy. The presence of the hydroxy group on the piperidine ring and the carboxylic acid group on the adjacent carbon atom imparts specific chemical properties that influence its reactivity and biological activity. These features also contribute to its solubility and stability, which are crucial factors in drug development.

Recent studies have highlighted the potential of trans-3-hydroxypiperidine-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate certain neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that trans-3-hydroxypiperidine-2-carboxylic acid can inhibit the activity of specific enzymes involved in the breakdown of neurotransmitters, thereby maintaining their levels and potentially slowing down disease progression.

In addition to its neuroprotective properties, trans-3-hydroxypiperidine-2-carboxylic acid has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of trans-3-hydroxypiperidine-2-carboxylic acid have also been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) profile are critical parameters for evaluating its suitability as a drug candidate. Research has shown that this compound has favorable ADME properties, with good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens.

Safety and toxicity assessments are essential components of drug development, and several studies have been conducted to evaluate the safety profile of trans-3-hydroxypiperidine-2-carboxylic acid. In vitro and in vivo toxicity tests have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthetic routes for producing trans-3-hydroxypiperidine-2-carboxylic acid have been optimized to ensure high yields and purity. Various methods have been reported in the literature, including catalytic hydrogenation and asymmetric synthesis techniques. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial settings.

In conclusion, trans-3-hydroxypiperidine-2-carboxylic acid (CAS No. 208649-02-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel therapeutic agent.